Cas no 1341121-00-3 (4-[(3-Bromophenyl)methyl]oxan-4-ylmethanamine)

• Product Name: 4-[(3-Bromophenyl)methyl]oxan-4-ylmethanamine
• CAS No: 1341121-00-3
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 4787770
• Update Time: 2023-08-17

4-[(3-Bromophenyl)methyl]oxan-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Bromophenyl)methyl]oxan-4-ylmethanamine
• {4-[(3-Bromophenyl)methyl]oxan-4-yl}methanamine
• (4-(3-Bromobenzyl)tetrahydro-2H-pyran-4-yl)methanamine

• Inchi： 1S/C13H18BrNO/c14-12-3-1-2-11(8-12)9-13(10-15)4-6-16-7-5-13/h1-3,8H,4-7,9-10,15H2
• InChI Key： DRMIWYJJHCVQOK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1(CN)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 371.4±12.0 °C at 760 mmHg
• Flash Point: 178.4±19.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-[(3-Bromophenyl)methyl]oxan-4-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)